![molecular formula C20H17N3O3S2 B2473634 N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]naphthalene-1-carboxamide CAS No. 923146-50-3](/img/structure/B2473634.png)
N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]naphthalene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]naphthalene-1-carboxamide” is a chemical compound that contains a benzothiazole ring, which is a type of heterocyclic compound. The benzothiazole ring is attached to a naphthalene ring through a carboxamide group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzothiazole ring attached to a naphthalene ring through a carboxamide group . The benzothiazole ring contains a sulfur and a nitrogen atom, and the naphthalene ring is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific substituents on the benzothiazole and naphthalene rings. For example, the presence of the sulfamoyl group could affect the compound’s solubility and stability .Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Naphthalene derivatives, such as those indicated for amyloid imaging, have shown promise in enhancing our understanding of Alzheimer’s disease. A study by Nordberg (2007) reviews the progress in developing amyloid imaging ligands, crucial for measuring amyloid in vivo in the brain of Alzheimer's disease patients. These compounds, including radioligands like [18F]FDDNP and [11C]PIB, have facilitated a breakthrough in early detection and the evaluation of new antiamyloid therapies in Alzheimer's disease through PET amyloid imaging techniques. The ability to detect increases in amyloid in the brains of patients with mild cognitive impairment underscores the compound's importance in medical research and potential treatment strategies (Nordberg, 2007).
Heterocyclic Naphthalimides in Medicinal Chemistry
Heterocyclic naphthalimides, related to the naphthalene framework, have shown extensive potential in medicinal applications. Gong et al. (2016) discuss the role of naphthalimide derivatives in interacting with various biological targets, showcasing their potential as anticancer agents, among other uses. The review highlights some naphthalimides in clinical trials and their broad applications, including as artificial ion receptors, fluorescent probes, and cell imaging agents. This indicates the compound's versatility and the ongoing research into its applications across medical and biological sciences (Gong et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S2/c1-23(2)28(25,26)14-10-11-17-18(12-14)27-20(21-17)22-19(24)16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXEYRYQULKRXCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.